Cas no 2228285-19-4 (1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropane-1-carbaldehyde)
1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropane-1-carbaldehyde
- EN300-2007284
- 2228285-19-4
-
- Inchi: 1S/C7H6F6O/c8-6(9,10)4(7(11,12)13)5(3-14)1-2-5/h3-4H,1-2H2
- InChI Key: PDVIWTREQAJJGK-UHFFFAOYSA-N
- SMILES: FC(C(C(F)(F)F)C1(C=O)CC1)(F)F
Computed Properties
- Exact Mass: 220.03228378g/mol
- Monoisotopic Mass: 220.03228378g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 17.1Ų
1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropane-1-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2007284-0.05g |
1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropane-1-carbaldehyde |
2228285-19-4 | 0.05g |
$1991.0 | 2023-09-16 | ||
| Enamine | EN300-2007284-0.1g |
1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropane-1-carbaldehyde |
2228285-19-4 | 0.1g |
$2086.0 | 2023-09-16 | ||
| Enamine | EN300-2007284-0.25g |
1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropane-1-carbaldehyde |
2228285-19-4 | 0.25g |
$2180.0 | 2023-09-16 | ||
| Enamine | EN300-2007284-0.5g |
1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropane-1-carbaldehyde |
2228285-19-4 | 0.5g |
$2275.0 | 2023-09-16 | ||
| Enamine | EN300-2007284-1.0g |
1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropane-1-carbaldehyde |
2228285-19-4 | 1g |
$2371.0 | 2023-05-31 | ||
| Enamine | EN300-2007284-2.5g |
1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropane-1-carbaldehyde |
2228285-19-4 | 2.5g |
$4648.0 | 2023-09-16 | ||
| Enamine | EN300-2007284-5.0g |
1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropane-1-carbaldehyde |
2228285-19-4 | 5g |
$6876.0 | 2023-05-31 | ||
| Enamine | EN300-2007284-10.0g |
1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropane-1-carbaldehyde |
2228285-19-4 | 10g |
$10196.0 | 2023-05-31 | ||
| Enamine | EN300-2007284-1g |
1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropane-1-carbaldehyde |
2228285-19-4 | 1g |
$2371.0 | 2023-09-16 | ||
| Enamine | EN300-2007284-5g |
1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropane-1-carbaldehyde |
2228285-19-4 | 5g |
$6876.0 | 2023-09-16 |
1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropane-1-carbaldehyde Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropane-1-carbaldehyde
Recent Advances in the Study of 1-(1,1,1,3,3,3-Hexafluoropropan-2-yl)cyclopropane-1-carbaldehyde (CAS: 2228285-19-4)
The compound 1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropane-1-carbaldehyde (CAS: 2228285-19-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of this fluorinated aldehyde as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel pharmaceuticals. The presence of the hexafluoroisopropyl group and the cyclopropane ring in its structure imparts unique electronic and steric properties, making it a valuable building block for the design of bioactive compounds. Researchers have explored its utility in the synthesis of inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.
One of the most notable advancements is the application of 1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropane-1-carbaldehyde in the development of covalent inhibitors. A study published in the Journal of Medicinal Chemistry demonstrated its efficacy in forming stable adducts with cysteine residues in target proteins, thereby modulating their activity. This approach has shown promise in the treatment of diseases such as cancer and autoimmune disorders, where selective inhibition of specific proteins is critical.
In addition to its role in covalent inhibition, recent research has also investigated the compound's potential as a precursor for the synthesis of fluorinated analogs of natural products. Fluorination is a common strategy in medicinal chemistry to enhance the metabolic stability and bioavailability of drug candidates. The incorporation of this compound into fluorinated scaffolds has yielded derivatives with improved pharmacokinetic properties and reduced off-target effects.
Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropane-1-carbaldehyde. Recent efforts have focused on optimizing synthetic routes to improve yield and scalability. For instance, a team of researchers reported a novel catalytic method that significantly reduces the number of steps required for its production, thereby lowering costs and environmental impact.
Looking ahead, the continued exploration of this compound's applications in drug discovery and chemical biology is expected to yield further breakthroughs. Its unique structural features and demonstrated utility in covalent inhibition and fluorination strategies position it as a valuable tool for the development of next-generation therapeutics. Future research will likely focus on expanding its scope to new biological targets and refining synthetic methodologies to facilitate its broader adoption in the pharmaceutical industry.
2228285-19-4 (1-(1,1,1,3,3,3-hexafluoropropan-2-yl)cyclopropane-1-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)